3/'-AZIDO-3/'-DEOXYTHYMIDINE-METHYL-3H

Specification

• CAS No.: 118897-00-0
• Molecular Formula: C10H13N5O4
• Molecular Weight: 267.24

Introduction

Chemical Identity and Basic Properties

3'-AZIDO-3'-DEOXYTHYMIDINE-METHYL-3H, also known as AZT-METHYL-3H or AZIDOTHYMIDINE-METHYL-3H, is a tritium-labeled derivative of the antiretroviral drug zidovudine. This compound incorporates a radioactive tritium (³H) label at the methyl position, enabling its tracking in research applications.

Chemical Parameters

Parameter	Value
CAS Registry Number	118897-00-0
Molecular Formula	C₁₀H₁₀N₅O₄T₃
Molecular Weight	267.24 g/mol
Physical State	Aqueous solution
Storage Temperature	2-8°C
Purity Specification	≥97%

The chemical identity of this compound is characterized by the incorporation of the azido group (N₃) at the 3' position of the deoxyribose sugar moiety, with the methyl group bearing the tritium label. This structural modification creates a nucleoside analog with specific radiochemical properties that facilitate its detection and quantification in experimental systems.

Structural Characteristics

Molecular Features

3'-AZIDO-3'-DEOXYTHYMIDINE-METHYL-3H maintains the fundamental structure of thymidine but with critical modifications. The primary structural features include:

• A pyrimidine base (thymine) with a tritium-labeled methyl group

• A deoxyribose sugar component

• An azido functional group (N₃) substituting the hydroxyl group at the 3' position

• Tritium (³H) labeling specifically at the methyl position of the thymine base

This specific labeling pattern creates a compound that retains the pharmacological properties of standard zidovudine while providing radioactive traceability for research purposes.

Production and Supply

Manufacturing Considerations

The production of 3'-AZIDO-3'-DEOXYTHYMIDINE-METHYL-3H requires specialized radiochemical synthesis facilities due to its radioactive components. The synthetic routes typically involve either:

• Direct tritiation of the parent compound

• Multi-step synthesis using tritiated precursors

The compound is typically subjected to HPLC purification to ensure high radiochemical purity (≥97%). This rigorous purification process is essential for research applications where radiochemical purity directly impacts experimental accuracy.

Research Applications

Pharmaceutical Research

The primary application of 3'-AZIDO-3'-DEOXYTHYMIDINE-METHYL-3H is in pharmaceutical research related to HIV/AIDS treatment. The compound enables:

• Pharmacokinetic studies tracking drug distribution and metabolism

• Binding affinity assessments to reverse transcriptase enzymes

• Structure-activity relationship investigations

• Drug-drug interaction studies

Biochemical Investigations

In biochemical research, this radiolabeled compound facilitates:

• Mechanistic studies of reverse transcriptase inhibition

• Enzyme kinetics investigations

• Cellular uptake and intracellular distribution analyses

• Metabolite identification and profiling

The tritium label provides a sensitive detection method with minimal structural interference, making it suitable for detailed biochemical investigations where maintaining the native behavior of zidovudine is critical.

Parameter	Classification
Hazard Codes	R
Risk Statements	10-36/37/38-40
Safety Statements	16-26-36
RIDADR	UN 2910 7
WGK Germany	3

These classifications indicate that the compound presents irritation hazards to eyes, respiratory system, and skin, with potential carcinogenic concerns that require appropriate safety measures.

Regulatory Considerations

Shipping and Importation

Transportation of 3'-AZIDO-3'-DEOXYTHYMIDINE-METHYL-3H is regulated under international dangerous goods regulations. The compound is typically classified under UN 2910 (radioactive material, excepted package - limited quantity of material).

Licensing Requirements

Research facilities working with this compound must typically obtain:

• Radioactive materials licenses from appropriate nuclear regulatory authorities

• Import/export permits for cross-border transactions

• Specialized training certifications for personnel handling radioactive materials

These regulatory requirements vary by jurisdiction but generally aim to ensure safe handling and prevent misuse of radioactive materials.

Related Compounds and Derivatives

Structural Analogs

Several related compounds share structural similarities with 3'-AZIDO-3'-DEOXYTHYMIDINE-METHYL-3H:

• 1-[(2R,4S,5S)-4-Amino-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione (CAS: 52450-18-7), a metabolite of zidovudine

• 3'-AZIDO-3'-DEOXYTHYMIDINE-5'-TRIPHOSPHATE, the active phosphorylated form in biological systems

• 5'-O-BENZOYL-3'-AZIDO-3'-DEOXYTHYMIDINE, a protected synthetic intermediate

These compounds share the fundamental nucleoside structure while differing in specific functional group modifications.